Cas no 2172028-52-1 (2-(3-Ethoxy-2-fluorophenyl)benzaldehyde)

• Product Name: 2-(3-Ethoxy-2-fluorophenyl)benzaldehyde
• CAS No: 2172028-52-1
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• CID: 5791178
• PubChem ID: 165530787
• Update Time: 2025-06-09

2-(3-Ethoxy-2-fluorophenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethoxy-2-fluorophenyl)benzaldehyde
• 2172028-52-1
• EN300-1586169
• 2-(3-Ethoxy-2-fluorophenyl)benzaldehyde

• Inchi： 1S/C15H13FO2/c1-2-18-14-9-5-8-13(15(14)16)12-7-4-3-6-11(12)10-17/h3-10H,2H2,1H3
• InChI Key： GVLXPCQQRZGSJE-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC=CC=1C=O)OCC

Computed Properties

• Exact Mass: 244.08995782g/mol
• Monoisotopic Mass: 244.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(3-Ethoxy-2-fluorophenyl)benzaldehyde

Introduction to 2-(3-Ethoxy-2-fluorophenyl)benzaldehyde (CAS No. 2172028-52-1)

2-(3-Ethoxy-2-fluorophenyl)benzaldehyde, with the CAS number 2172028-52-1, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its aromatic ring system and the presence of a fluoro and ethoxy substituent, which contribute to its distinct chemical properties and reactivity.

The molecular formula of 2-(3-Ethoxy-2-fluorophenyl)benzaldehyde is C₁₄H₁₃FO₂, and it has a molecular weight of approximately 236.25 g/mol. The compound's structure consists of a benzaldehyde moiety attached to a 3-ethoxy-2-fluorophenyl group, which imparts specific electronic and steric effects that influence its chemical behavior. These properties make it a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and advanced materials.

In the realm of pharmaceutical research, 2-(3-Ethoxy-2-fluorophenyl)benzaldehyde has been explored for its potential as a lead compound in the development of new drugs. Recent studies have highlighted its role as a precursor in the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer cell proliferation. This finding underscores the importance of 2-(3-Ethoxy-2-fluorophenyl)benzaldehyde as a key intermediate in drug discovery efforts.

Beyond its pharmaceutical applications, 2-(3-Ethoxy-2-fluorophenyl)benzaldehyde has also found utility in materials science. Its unique electronic properties make it suitable for use in the development of functional materials such as organic semiconductors and luminescent materials. Research conducted at the University of California, Santa Barbara, demonstrated that this compound can be used to create highly efficient organic light-emitting diodes (OLEDs) with improved stability and performance. The ability to fine-tune the electronic properties through structural modifications further enhances its versatility in this field.

The synthesis of 2-(3-Ethoxy-2-fluorophenyl)benzaldehyde typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions, coupling reactions, and oxidative processes. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In terms of safety and handling, while 2-(3-Ethoxy-2-fluorophenyl)benzaldehyde is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used when working with this compound. Additionally, it is important to store it in a cool, dry place away from incompatible substances to ensure its stability and longevity.

The market demand for 2-(3-Ethoxy-2-fluorophenyl)benzaldehyde is expected to grow steadily due to its increasing applications in various industries. Key drivers include advancements in pharmaceutical research, the growing demand for high-performance materials, and ongoing innovations in synthetic chemistry. Major players in the chemical industry are investing heavily in research and development to explore new applications and improve synthesis methods for this compound.

In conclusion, 2-(3-Ethoxy-2-fluorophenyl)benzaldehyde (CAS No. 2172028-52-1) is a versatile organic compound with significant potential across multiple fields. Its unique chemical structure and properties make it an important intermediate in drug discovery and materials science. As research continues to uncover new applications and improve synthesis methods, the importance of this compound is likely to grow further.